Sodium;(1Z)-N-(4-aminophenyl)sulfonylethanimidate

• CAS No.: 127-56-0
• Product Name: Sodium;(1Z)-N-(4-aminophenyl)sulfonylethanimidate
• Molecular Formula: C8H9N2O3S • Na
• Molecular Weight: 237.23 g/mol
• IUPAC Name: sodium;(1Z)-N-(4-aminophenyl)sulfonylethanimidate
• Standard InChI: InChI=1S/C8H10N2O3S.Na/c1-6(11)10-14(12,13)8-4-2-7(9)3-5-8;/h2-5H,9H2,1H3,(H,10,11);/q;+1/p-1
• Standard InChIKey: PQMSFAORUFMASU-UHFFFAOYSA-M
• Isomeric SMILES: C/C(=N\S(=O)(=O)C1=CC=C(C=C1)N)/[O-].[Na+]
• SMILES: CC(=NS(=O)(=O)C1=CC=C(C=C1)N)[O-].[Na+]
• Canonical SMILES: CC(=O)[N-]S(=O)(=O)C1=CC=C(C=C1)N.[Na+]
• Appearance: Assay:≥98%A crystalline solid
• Description: Sulfacetamide Sodium is an anti-infective agent that is used topically to treat skin infections and orally for urinary tract infections.Target: AntibacterialSulfacetamide is a sulfonamide antibiotic. Sulfacetamide is able to inhibit the growth of all isolated strains. Depending on the type of bacteria concentrations of 0.006 up to 6.4% sodium sulfacetamide proved to be effective. Simultaneously, all patients were treated with sulfacetamide containing ointment and/or eye drops 4 times daily for maximum of 14 days. With swabs taken at intervals of 7 and 14 days no bacterial growth was detected. Sulfacetamide 10% topical lotion, sold under the brand name Klaron or Ovace, is approved for the treatment of acne and seborrheic dermatitis. Sulfacetamide has been investigated for use in the treatment of pityriasis versicolor and rosacea. It may also have anti-inflammatory properties when used to treat blepharitis or conjunctivitis. It is believed to work by limiting the presence of folic acid which bacteria need to survive. It has been suggested that sulfacetamide may also serve as a treatment for mild forms of hidradenitis suppurativa. Sulfacetamide has antibacterial activity and is used to control acne. Some research indicates that sulfacetamide derivatives may act as antifungals by an CYP51A1-independent mechanism [1-4].
• Related CAS: 144-80-9 (Parent)
• Synonyms: Acetopt; Acetylsulfanilamide; AK Sulf; AK-Sulf; Albucid; Antébor; Belph 10; Belph-10; Bleph; Ceta Sulfa; Cetamide; Colircusi Sulfacetamida; Coliriocilina Sulfacetam; Isopto Cetamide; Sodium Sulamyd; Sulamyd, Sodium; Sulf 10; Sulf-10; Sulfacetam, Coliriocilina; Sulfacetamida, Colircusi; Sulfacetamide; Sulfacetamide Monosodium Salt; Sulfacetamide Sodium; Sulfacetamide, Monosodium Salt, Anhydrous; Sulfacil; Sulfacyl; Sulfair; Sulphacetamide
• Reference: [1]. Del Rosso, J.Q., Evaluating the role of topical therapies in the management of rosacea: focus on combination sodium sulfacetamide and sulfur formulations. Cutis, 2004. 73(1 Suppl): p. 29-33.; [2]. Roth, H.W., et al., [The effective antibacterial spectrum of sulfacetamide]. Klin Monbl Augenheilkd, 1992. 200(3): p. 182-6.; [3]. Mastrolorenzo, A. and C.T. Supuran, Antifungal Activity of Ag(I) and Zn(II) Complexes of Sulfacetamide Derivatives. Met Based Drugs, 2000. 7(1): p. 49-54.; [4]. http://www.drugs.com/mtm/klaron.html
• PubChem Compound: 24883923
• Last Modified: Nov 11 2021